Cas no 105474-59-7 (1-Bromo-2-N-hexyloxybenzene)

• Product Name: 1-Bromo-2-N-hexyloxybenzene
• CAS No: 105474-59-7
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• MDL: MFCD00464511
• CID: 1153924
• PubChem ID: 3607720
• Update Time: 2025-05-26

1-Bromo-2-N-hexyloxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(hexyloxy)-
• 1-bromo-2-(hexyloxy)benzene
• AKOS009288169
• 105474-59-7
• 1-Bromo-2-n-hexyloxybenzene
• 1-bromo-2-hexyloxybenzene
• G23292
• Z362820134
• 1-bromo-2-hexoxybenzene
• EN300-80189
• CS-0261828
• SCHEMBL1305347
• 1-Bromo-2-N-hexyloxybenzene

• MDL： MFCD00464511
• Inchi： 1S/C12H17BrO/c1-2-3-4-7-10-14-12-9-6-5-8-11(12)13/h5-6,8-9H,2-4,7,10H2,1H3
• InChI Key： PAEVDESICZHIJU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCCCCCC

Computed Properties

• Exact Mass: 256.04631
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 293.8±13.0 °C at 760 mmHg
• Flash Point: 124.6±5.8 °C
• PSA: 9.23
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-2-N-hexyloxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Bromo-2-N-hexyloxybenzene

1-Bromo-2-N-hexyloxybenzene (CAS No. 105474-59-7): An Overview of Its Synthesis, Applications, and Recent Research

1-Bromo-2-N-hexyloxybenzene (CAS No. 105474-59-7) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a bromo substituent and an N-hexyloxy group on a benzene ring. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of 1-Bromo-2-N-hexyloxybenzene typically involves the bromination of 2-N-hexyloxybenzene. This process can be achieved through various methods, including the use of bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for bromination, such as using microwave-assisted reactions or employing catalytic systems that reduce the formation of by-products.

In the realm of pharmaceutical research, 1-Bromo-2-N-hexyloxybenzene serves as a key intermediate in the synthesis of several bioactive compounds. Its bromo substituent can be readily displaced by nucleophiles, making it an excellent starting material for constructing complex molecular architectures. For instance, recent studies have explored its use in the synthesis of novel anticancer agents and antiviral compounds. The ability to introduce diverse functional groups at the bromo position allows for the fine-tuning of pharmacological properties, such as solubility, stability, and biological activity.

Beyond pharmaceutical applications, 1-Bromo-2-N-hexyloxybenzene has found utility in materials science. Its unique electronic properties make it suitable for use in the development of organic semiconductors and optoelectronic devices. Research in this area has focused on optimizing the molecular design to enhance charge transport and improve device performance. For example, studies have shown that incorporating 1-Bromo-2-N-hexyloxybenzene into polymer chains can lead to materials with enhanced photovoltaic efficiency.

The safety and environmental impact of 1-Bromo-2-N-hexyloxybenzene are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Recent research has emphasized the importance of developing sustainable synthetic routes that minimize waste generation and reduce the use of toxic reagents.

In conclusion, 1-Bromo-2-N-hexyloxybenzene (CAS No. 105474-59-7) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers seeking to develop new materials and bioactive compounds. As research continues to advance, it is likely that new applications and synthetic methods will emerge, further expanding the utility of this versatile compound.